Cas no 1682624-39-0 (benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate)

• Product name: benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate
• CAS No: 1682624-39-0
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 5265880

benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2s,4r)-5-oxospiro[3.3]heptane-2-carboxylate
• benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate

• Inchi： 1S/C15H16O3/c16-13-6-7-15(13)8-12(9-15)14(17)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： FWKJNOHCQIVKGH-UHFFFAOYSA-N
• SMILES： C1C2(CCC2=O)CC1C(OCC1=CC=CC=C1)=O

Additional information on benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate

Exploring the Unique Properties and Applications of Benzyl trans-7-Oxospiro[3.3]heptane-2-carboxylate (CAS No. 1682624-39-0)

In the realm of organic chemistry, benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate (CAS No. 1682624-39-0) stands out as a fascinating compound with a distinctive spirocyclic structure. This molecule, characterized by its 7-oxospiro[3.3]heptane core and benzyl ester functional group, has garnered attention for its potential applications in pharmaceuticals, fragrances, and specialty chemicals. Researchers and industry professionals are increasingly curious about its synthesis, reactivity, and utility, making it a subject of growing interest in scientific literature and patent filings.

The spirocyclic scaffold of this compound is particularly noteworthy. Spiro compounds, which feature two rings sharing a single carbon atom, often exhibit unique conformational rigidity and stereochemical properties. These traits make them valuable in drug discovery, where they can serve as bioisosteres for more conventional ring systems. The trans-7-oxo configuration further enhances the molecule's stability and potential for selective interactions with biological targets. As the demand for novel small-molecule therapeutics rises, compounds like benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate are being explored for their ability to modulate enzyme activity or receptor binding.

Beyond pharmaceuticals, this compound's benzyl ester moiety opens doors to applications in flavor and fragrance industries. Benzyl esters are widely used as synthetic aroma chemicals due to their pleasant, often fruity or floral odors. The spiro[3.3]heptane backbone could impart unique olfactory characteristics, making it a candidate for high-end perfumery or food flavoring. With consumers increasingly seeking sustainable and innovative scent solutions, this molecule aligns with trends toward green chemistry and biodegradable alternatives to traditional fragrance ingredients.

Synthetic routes to benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate often involve cyclization strategies or transition-metal-catalyzed transformations. Recent advancements in C-H activation and photocatalysis have streamlined its production, addressing the broader need for atom-economical and energy-efficient synthetic methods. These innovations resonate with the chemical industry's push toward circular economy principles, where waste minimization and resource efficiency are paramount.

From a structure-activity relationship (SAR) perspective, the compound's three-dimensional architecture offers intriguing possibilities. Its steric constraints and electronic distribution could influence binding affinity in biological systems, a topic of interest for researchers investigating allosteric modulators or protein-protein interaction inhibitors. Such applications are highly relevant in the context of undruggable targets, a hot topic in contemporary drug development.

Analytical characterization of CAS No. 1682624-39-0 typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's regiochemistry and stereochemical purity, critical parameters for reproducibility in research and industrial settings. The growing emphasis on data integrity and quality by design (QbD) in chemical manufacturing underscores the importance of robust analytical protocols for such specialty molecules.

In material science, the spirocyclic motif of this compound could contribute to the development of advanced polymers or liquid crystals. Its rigid structure might enhance thermal stability or optical properties, aligning with the search for next-generation functional materials. This intersection of organic chemistry and materials science reflects the broader trend toward convergent technologies in scientific research.

As regulatory landscapes evolve, compounds like benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate benefit from being outside restricted categories while offering innovative structural features. Their development aligns with global initiatives promoting safer chemical alternatives and benign-by-design principles. This positioning makes them attractive for industries navigating increasingly stringent environmental and health regulations.

The future trajectory of CAS No. 1682624-39-0 research will likely explore its structure-property relationships in greater depth. Computational chemistry approaches, including molecular docking and quantum mechanical calculations, could predict its behavior in various applications. Such in silico methods complement experimental studies, accelerating the identification of promising candidates for further development.

In conclusion, benzyl trans-7-oxospiro[3.3]heptane-2-carboxylate represents a compelling case study in modern organic chemistry. Its unique structural features, diverse potential applications, and alignment with industry trends position it as a molecule worth watching. As research continues to unravel its capabilities, this compound may well emerge as a valuable building block in multiple sectors, from life sciences to advanced materials.